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Introduction
Sulfurous acid (H₂SO₃) is a weak, diprotic inorganic acid that has long been a subject of

interest and challenge in inorganic chemistry.[1][2] Formed from the dissolution of sulfur dioxide

(SO₂) in water, it exists as an intermediate species in the formation of acid rain.[3][4] Unlike its

more stable counterpart, sulfuric acid (H₂SO₄), pure sulfurous acid has not been isolated due

to its inherent instability; it readily decomposes back into sulfur dioxide and water.[1][5]

Consequently, sulfurous acid is primarily encountered and studied as an aqueous solution of

SO₂.[4][6] In these solutions, a complex equilibrium exists between molecularly dissolved SO₂,

water, and a small amount of undissociated H₂SO₃, along with its conjugate bases, the bisulfite

(HSO₃⁻) and sulfite (SO₃²⁻) ions.[1]

This technical guide provides a comprehensive overview of the synthesis and characterization

of sulfurous acid, tailored for professionals in research and development. It details the

experimental protocols for its preparation and analysis, summarizes key quantitative data, and

illustrates the fundamental chemical pathways involved.

Physicochemical Properties and Stability
Sulfurous acid in its aqueous form is a colorless to pale yellow liquid with a characteristic

pungent odor of sulfur dioxide.[1][5] It is corrosive to metals and biological tissues.[3][5] The
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pure anhydrous form is unstable and has not been isolated, meaning properties like boiling and

melting points are not defined for the pure substance.[1]

Table 1: Physical and Chemical Properties of Sulfurous Acid

Property Value / Description Source(s)

Molecular Formula H₂SO₃ [5]

Molecular Weight 82.08 g/mol [1]

Appearance
Colorless to pale yellow liquid

in aqueous solution.
[1]

Odor Pungent, burning sulfur odor. [1][5]

Density (10% aq. soln.) Approx. 1.04 g/cm³ at 20°C. [1]

Solubility Miscible with water. [1][4]

Acidity Weak diprotic acid. [1][3]

Acid Dissociation
Sulfurous acid is a weak diprotic acid that dissociates in two steps in aqueous solution. The

equilibrium is dominated by dissolved SO₂ and the bisulfite ion.[1][6]

Table 2: Acid Dissociation Constants for Sulfurous Acid at 25°C

Equilibrium pKₐ Kₐ Source(s)

H₂SO₃ ⇌ H⁺ + HSO₃⁻ 1.89 1.3 × 10⁻² [1]

HSO₃⁻ ⇌ H⁺ + SO₃²⁻ 7.21 6.2 × 10⁻⁸ [1]

Stability and Decomposition
The characterization and isolation of sulfurous acid remain a significant challenge due to its

thermodynamic instability.[2] In aqueous solutions, it gradually decomposes to water and sulfur
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dioxide gas.[7] Theoretical studies have shown that water acts as an efficient catalyst for this

dissociation, significantly reducing the reaction barrier.[2][8]

Table 3: Kinetic Stability of Sulfurous Acid Monomer

Condition Half-life (H₂SO₃) Half-life (D₂SO₃) Source(s)

77 K (-196 °C) 15 x 10⁹ years 7.9 x 10²⁶ years [2][8]

Room Temperature ~24 hours ~90 years [2][8]

The significant kinetic isotope effect observed upon deuteration suggests that deuterated

sulfurous acid has a much longer half-life, which may be encouraging for future synthesis and

characterization efforts under specific laboratory conditions.[2]

Synthesis and Chemical Equilibria
The synthesis of sulfurous acid is fundamentally the dissolution of sulfur dioxide gas in water.

[4][9] The process establishes a series of equilibria involving hydrated SO₂, the undissociated

acid, and its corresponding anions.

SO₂(g)
Sulfur Dioxide Gas

SO₂(aq)
Hydrated SO₂

 Dissolution

H₂O(l)
Water

H₂SO₃(aq)
Sulfurous Acid
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HSO₃⁻(aq)
Bisulfite Ion

H⁺(aq) pKₐ₁ = 1.89

SO₃²⁻(aq)
Sulfite Ion

H⁺(aq) pKₐ₂ = 7.21
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Caption: Synthesis and dissociation pathway of sulfurous acid in an aqueous solution.

The decomposition of sulfurous acid is a critical aspect of its chemistry, reversing the

formation process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chegg.com/homework-help/questions-and-answers/sulfurous-acid-unstable-aqueous-solution-gradually-decomposes-water-sulfur-dioxide-gas-exp-q33513091
https://pubmed.ncbi.nlm.nih.gov/12693045/
https://www.researchgate.net/publication/10806869_About_the_Stability_of_Sulfurous_Acid_H2SO3_and_Its_Dimer
https://www.benchchem.com/product/b057811?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12693045/
https://www.researchgate.net/publication/10806869_About_the_Stability_of_Sulfurous_Acid_H2SO3_and_Its_Dimer
https://pubmed.ncbi.nlm.nih.gov/12693045/
https://www.researchgate.net/publication/10806869_About_the_Stability_of_Sulfurous_Acid_H2SO3_and_Its_Dimer
https://www.benchchem.com/product/b057811?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12693045/
https://www.benchchem.com/product/b057811?utm_src=pdf-body
https://www.solubilityofthings.com/sulfurous-acid
https://www.phywe.com/experiments-sets/student-experiments/preparation-and-properties-of-sulphurous-acid_9589_10520/
https://www.benchchem.com/product/b057811?utm_src=pdf-body-img
https://www.benchchem.com/product/b057811?utm_src=pdf-body
https://www.benchchem.com/product/b057811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H₂SO₃(aq)
Sulfurous Acid

SO₂(g)
Sulfur Dioxide Gas

 Decomposition

H₂O(l)
Water

H₂O
(Catalyst)

 Catalyzes

Click to download full resolution via product page

Caption: Water-catalyzed decomposition of sulfurous acid.

Experimental Protocols
Synthesis of Aqueous Sulfurous Acid
This protocol describes the laboratory-scale preparation of a sulfurous acid solution by

dissolving sulfur dioxide gas in deionized water.

Safety Precautions: Sulfur dioxide is a toxic and corrosive gas.[3] This procedure must be

performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE),

including safety goggles, a lab coat, and acid-resistant gloves, must be worn at all times.

Materials and Equipment:

Sulfur dioxide gas cylinder with a regulator

Gas dispersion tube (fritted bubbler)

Flow meter

Beaker or flask containing a known volume of cold, deionized water
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Ice bath

Tubing (Teflon or other SO₂-resistant material)

Scrubber flask containing sodium hydroxide (NaOH) solution for exhaust gas
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Caption: Experimental workflow for the laboratory synthesis of sulfurous acid solution.
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Procedure:

Setup: Assemble the gas delivery system in a fume hood. Connect the SO₂ cylinder to the

gas dispersion tube via the regulator, flow meter, and tubing. Place the outlet of the reaction

flask into a scrubber containing NaOH solution to neutralize unreacted SO₂.

Preparation: Place a known volume of chilled deionized water into the reaction flask and

place the flask in an ice bath. The solubility of SO₂ is higher at lower temperatures.

Dissolution: Submerge the tip of the gas dispersion tube into the water. Slowly open the

valve on the SO₂ cylinder and adjust the regulator to achieve a slow, steady flow of gas

bubbles.

Reaction: Continue bubbling SO₂ through the water for a predetermined amount of time to

achieve the desired concentration. The concentration can be estimated by the change in

mass of the solution or determined later by titration.

Completion: Once the desired amount of SO₂ has been dissolved, stop the gas flow.

Storage: Immediately transfer the sulfurous acid solution to a tightly sealed, dark glass

bottle and store it in a refrigerator to minimize decomposition. The solution should be used

shortly after preparation.

Characterization Methods
This method determines the total concentration of acidic species (H₂SO₃ and HSO₃⁻) in the

solution.

Protocol:

Pipette a precise volume (e.g., 10.00 mL) of the prepared sulfurous acid solution into an

Erlenmeyer flask.

Dilute the sample with approximately 50 mL of deionized water.

Add 2-3 drops of a suitable indicator (e.g., phenolphthalein).
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Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH) until the

endpoint is reached (a persistent faint pink color for phenolphthalein).

Record the volume of titrant used.

Calculate the total acidity using the formula: M₁V₁ = M₂V₂, where M₁ and V₁ are the molarity

and volume of the acid, and M₂ and V₂ are the molarity and volume of the base. Note that

the reaction involves two acidic protons.

While challenging due to the equilibrium dynamics, spectroscopic methods can provide insight

into the species present in solution.

Raman Spectroscopy: Raman spectra of aqueous SO₂ solutions primarily show signals

corresponding to the SO₂ molecule and the bisulfite ion (HSO₃⁻).[6] The absence of a

distinct H₂SO₃ signal highlights its low concentration at equilibrium.

FTIR Spectroscopy: Fourier-transform infrared spectroscopy has been employed to study

systems involving hydrated sulfur dioxide (SO₂·H₂O), which is the precursor to sulfurous
acid.[10] It is particularly useful for studying interactions in aerosol phases or with other

atmospheric molecules like ammonia.[10]

UV-Vis Spectrophotometry: This technique can be used for the quantitative determination of

dissolved sulfur dioxide.[11] SO₂ dissolved in acidic solutions exhibits a specific ultraviolet

absorption band with a maximum around 275-280 nm.[11] By creating a calibration curve

with known standards, the concentration of SO₂ in the prepared solution can be determined,

which directly relates to the concentration of sulfurous acid.

Applications and Relevance
Despite its instability, sulfurous acid and its salts (sulfites and bisulfites) have several

applications:

Reducing Agents: They are effective reducing agents in various chemical processes.[4]

Disinfectants: Aqueous solutions of SO₂ are used as disinfectants.[6]
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Pulp and Paper Industry: The sulfite process uses bisulfite salts to break down lignin in wood

pulp.[1]

Food Preservation: Sulfur dioxide is used as a preservative in winemaking and other food

products to prevent oxidation and microbial growth.[1]

For drug development professionals, understanding the chemistry of sulfur-containing species

is crucial, as sulfur is a key element in many pharmaceutical compounds. The reactivity and

redox properties of systems like sulfurous acid can inform stability studies, degradation

pathways, and the synthesis of sulfur-based functional groups.

Conclusion
Sulfurous acid remains a chemically intriguing molecule, primarily existing in a dynamic

equilibrium in aqueous solutions of sulfur dioxide. Its synthesis is straightforward, involving the

dissolution of SO₂ in water, but its inherent instability makes characterization challenging. This

guide has provided detailed protocols for its preparation and analysis via titrimetric and

spectroscopic methods, summarized its key physicochemical properties, and illustrated the

core chemical pathways. A thorough understanding of the synthesis and characterization of

sulfurous acid is essential for researchers and scientists working in inorganic chemistry,

atmospheric science, and various industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://en.wikipedia.org/wiki/Sulfurous_acid
https://www.chegg.com/homework-help/questions-and-answers/sulfurous-acid-unstable-aqueous-solution-gradually-decomposes-water-sulfur-dioxide-gas-exp-q33513091
https://www.researchgate.net/publication/10806869_About_the_Stability_of_Sulfurous_Acid_H2SO3_and_Its_Dimer
https://www.phywe.com/experiments-sets/student-experiments/preparation-and-properties-of-sulphurous-acid_9589_10520/
https://pubmed.ncbi.nlm.nih.gov/22471624/
https://pubmed.ncbi.nlm.nih.gov/22471624/
https://repository.kulib.kyoto-u.ac.jp/bitstream/2433/75690/1/chd037_1_001.pdf
https://www.benchchem.com/product/b057811#synthesis-and-characterization-of-sulfurous-acid
https://www.benchchem.com/product/b057811#synthesis-and-characterization-of-sulfurous-acid
https://www.benchchem.com/product/b057811#synthesis-and-characterization-of-sulfurous-acid
https://www.benchchem.com/product/b057811#synthesis-and-characterization-of-sulfurous-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

